Cas no 33548-44-6 ( )

  structure
  structure
Product Name: 
CAS No:33548-44-6
MF:C14H20ClN5OS
MW:341.859499931335
CID:918118
PubChem ID:54611009
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-(2-piperazin-1-ylthieno[3,2-d]pyrimidin-4-yl)morpholine,hydrochloride
    • NSC310837
    • NSC-310837
    • 33548-44-6
    • 4-(Morpholin-4-yl)-2-(piperazin-1-yl)thieno[3,2-d]pyrimidine--hydrogen chloride (1/1)
    • DTXSID60715305
    •  
    • Inchi: 1S/C14H19N5OS.ClH/c1-10-21-12-11(1)16-14(19-4-2-15-3-5-19)17-13(12)18-6-8-20-9-7-18;/h1,10,15H,2-9H2;1H
    • InChI Key: FEMFBLRWENMSGX-UHFFFAOYSA-N
    • SMILES: Cl.S1C=CC2C1=C(N=C(N=2)N1CCNCC1)N1CCOCC1

Computed Properties

  • Exact Mass: 341.10800
  • Monoisotopic Mass: 341.1077091g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.8Ų

Experimental Properties

  • PSA: 81.76000
  • LogP: 2.19830

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